Cas no 65962-17-6 (2-[4-(Phenylsulfanyl)phenoxy]ethan-1-ol)

• Product Name: 2-[4-(Phenylsulfanyl)phenoxy]ethan-1-ol
• CAS No: 65962-17-6
• MF: C₁₄H₁₄O₂S
• MW: 246.324762821198
• CID: 2795032
• PubChem ID: 13753190
• Update Time: 2025-04-21

2-[4-(Phenylsulfanyl)phenoxy]ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• DTXSID50548447
• 65962-17-6
• 2-[4-(Phenylsulfanyl)phenoxy]ethan-1-ol
• SCHEMBL10878453

• Inchi： 1S/C14H14O2S/c15-10-11-16-12-6-8-14(9-7-12)17-13-4-2-1-3-5-13/h1-9,15H,10-11H2
• InChI Key： WNHMSAIGVMGNHS-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1C=CC(=CC=1)OCCO

Computed Properties

• Exact Mass: 246.07145086Da
• Monoisotopic Mass: 246.07145086Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54.8Ų